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Compound Name: Methyl 2-hydroxyoctadecanoate

Cat. No.: B164390

Methyl 2-hydroxyoctadecanoate: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-hydroxyoctadecanoate, also known as methyl 2-hydroxystearate, is a saturated
fatty acid methyl ester belonging to the class of alpha-hydroxy fatty acids. These lipids are
characterized by a hydroxyl group at the C-2 position of the fatty acid chain. While its isomer,
methyl 12-hydroxyoctadecanoate, is well-documented and widely used in industrial
applications, methyl 2-hydroxyoctadecanoate and other 2-hydroxy fatty acids are gaining
increasing attention in biomedical research. They are recognized as important constituents of
complex lipids, particularly sphingolipids, and have been implicated in various biological
processes, including the structural organization of cell membranes and potential therapeutic
applications.[1][2] This technical guide provides a comprehensive overview of the known
chemical properties of methyl 2-hydroxyoctadecanoate, with a focus on data relevant to
research and drug development.

Chemical and Physical Properties

Quantitative physicochemical data for methyl 2-hydroxyoctadecanoate is not extensively
reported in publicly available literature. Much of the available data pertains to its isomers,
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particularly methyl 12-hydroxyoctadecanoate. However, based on available information, the

following properties have been identified.

Table 1: Identifiers and Basic Properties of Methyl 2-hydroxyoctadecanoate

Property Value Source
CAS Number 2420-35-1 [3][4]
Molecular Formula C19H3803 [3]
Molecular Weight 314.5 g/mol [3]
Physical State Solid [3]
Purity >98% [3]
Methyl 2-hydroxystearate,
Methyl DL-2-
Synonyms hydroxyoctadecanoate, (£)- [3]
Methyl 2-
Hydroxyoctadecanoate
Storage Freezer (-20°C) [3]
Stability = 4 years [2]
Table 2: Solubility of Methyl 2-hydroxyoctadecanoate
Solvent Solubility Source
Chloroform Soluble [2]
Ethyl ether Soluble [2]
Methanol Soluble [2]

Note: Specific quantitative data for melting point, boiling point, and density of methyl 2-

hydroxyoctadecanoate are not readily available in the reviewed literature. The data for its

isomer, methyl 12-hydroxyoctadecanoate, includes a melting point of approximately 48-53.5°C

and a boiling point of around 394-400°C.[5][6] These values are provided for comparative
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purposes only and should not be assumed to be the properties of methyl 2-
hydroxyoctadecanoate.

Spectral Data

Detailed spectral data (*H NMR, 3C NMR, and Mass Spectrometry) for underivatized methyl 2-
hydroxyoctadecanoate are not readily available in the public domain. However, mass spectral
data for its trimethylsilyl (TMS) derivative is available, which is a common analytical technique
for hydroxylated fatty acids.

Table 3: Mass Spectrometry Data for Methyl 2-hydroxystearate, TMS derivative

Property Value Source
Molecular Formula C22H4603Si [7]
Molecular Weight 386.68 g/mol [7]
CAS Number 56196-58-8 [7]

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of methyl 2-
hydroxyoctadecanoate is not explicitly described in the reviewed literature. However, a
general synthetic approach for 2-hydroxy fatty acids can be inferred from related syntheses. A
plausible method involves the alpha-hydroxylation of stearic acid followed by esterification.

General Synthetic Approach:

» Alpha-bromination of Stearic Acid: Stearic acid can be brominated at the alpha-position using
a Hell-Volhard-Zelinsky reaction with bromine and a catalytic amount of phosphorus
tribromide.

e Nucleophilic Substitution: The resulting 2-bromostearic acid can then undergo nucleophilic
substitution with a hydroxide source, such as aqueous sodium hydroxide, to yield 2-
hydroxyoctadecanoic acid.
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o Fischer Esterification: The final step is the esterification of 2-hydroxyoctadecanoic acid with
methanol in the presence of an acid catalyst (e.g., sulfuric acid) to produce methyl 2-
hydroxyoctadecanoate.

A more modern and potentially enantioselective approach could involve the asymmetric
dihydroxylation of a corresponding enol ether or the enzymatic hydroxylation of stearic acid.[8]

Analytical Methodology:

The analysis of 2-hydroxy fatty acid methyl esters often involves derivatization to enhance their
volatility and thermal stability for gas chromatography (GC) analysis. A common derivatization
agent is N,O-Bis(trimethylsilytrifluoroacetamide (BSTFA) to form the TMS ether, which can
then be analyzed by GC-Mass Spectrometry (GC-MS).[7] For enantioselective analysis, chiral
derivatizing agents like (R)-(-)-a-methoxy-a-trifluoromethylphenylacetyl chloride (Mosher's
reagent) can be used to form diastereomers that can be separated on a chiral GC column.[9]

Biological Activity and Signaling Pathways

2-Hydroxy fatty acids, including 2-hydroxyoctadecanoic acid, are known to be integral
components of sphingolipids, which are essential molecules in cell membranes. The presence
of the 2-hydroxyl group significantly alters the biophysical properties of these lipids and the
membranes they constitute.[1]

Membrane Structure and Function:

The incorporation of 2-hydroxy fatty acids into sphingolipids influences membrane fluidity and
the formation of lipid rafts, which are specialized membrane microdomains involved in signal
transduction.[1] Studies on model lipid membranes have shown that (R)-2-
hydroxyoctadecanoic acid can alter the phase transition of dimyristoylphosphatidylcholine
(DMPC) bilayers, suggesting a role in modulating membrane organization.[2][10]

Enzymatic Synthesis:

In mammals, the synthesis of 2-hydroxy fatty acids is primarily catalyzed by the enzyme Fatty
Acid 2-Hydroxylase (FA2H). This enzyme is responsible for the stereospecific hydroxylation of
long-chain fatty acids.[1]
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Caption: Biosynthesis of 2-hydroxy fatty acids and their incorporation into sphingolipids.
Potential Therapeutic Relevance:

While specific studies on methyl 2-hydroxyoctadecanoate are limited, the broader class of 2-
hydroxy fatty acids has shown interesting biological activities. For instance, some 2-hydroxy
fatty acids have demonstrated potential as anti-cancer agents. Furthermore, methyl (+/-)-2-
hydroxystearate has been utilized in the synthesis of lipid-nucleotide conjugates as potential
anti-HIV agents.[2]

Conclusion

Methyl 2-hydroxyoctadecanoate is a fatty acid methyl ester with emerging significance in the
field of lipidomics and biomedical research. While a comprehensive dataset of its
physicochemical properties and detailed synthetic protocols are not yet widely available, its role
as a precursor to and component of biologically important 2-hydroxy sphingolipids is
established. Further research into the specific properties and biological functions of methyl 2-
hydroxyoctadecanoate is warranted to fully elucidate its potential in drug development and as
a tool for studying cellular processes.

Visualizations

Caption: Chemical Structure of Methyl 2-hydroxyoctadecanoate.
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Caption: A plausible general synthetic route to methyl 2-hydroxyoctadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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